Cas no 2034277-53-5 (1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one)

1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one is a synthetic organic compound featuring a piperidine core substituted with a 2,6-dimethylpyrimidin-4-yloxy group and an acetyl moiety. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the pyrimidine ring enhances its ability to participate in hydrogen bonding and π-π interactions, which may be advantageous in drug design. The compound's well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for medicinal chemistry research. Its stability and synthetic accessibility further contribute to its applicability in exploratory studies.
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one structure
2034277-53-5 structure
Product Name:1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
CAS No:2034277-53-5
MF:C13H19N3O2
MW:249.308862924576
CID:5332590
Update Time:2025-06-14

1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)ethanone
    • 1-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]ethanone
    • 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
    • Inchi: 1S/C13H19N3O2/c1-9-7-13(15-10(2)14-9)18-12-5-4-6-16(8-12)11(3)17/h7,12H,4-6,8H2,1-3H3
    • InChI Key: UCIWYLBFVGSRIX-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)N=C(C)N=1)C1CN(C(C)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.3

1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6480-5822-2μmol
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
2μmol
$85.5 2023-09-08
Life Chemicals
F6480-5822-5μmol
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
5μmol
$94.5 2023-09-08
Life Chemicals
F6480-5822-10μmol
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
10μmol
$103.5 2023-09-08
Life Chemicals
F6480-5822-20μmol
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
20μmol
$118.5 2023-09-08
Life Chemicals
F6480-5822-1mg
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
1mg
$81.0 2023-09-08
Life Chemicals
F6480-5822-2mg
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
2mg
$88.5 2023-09-08
Life Chemicals
F6480-5822-3mg
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
3mg
$94.5 2023-09-08
Life Chemicals
F6480-5822-4mg
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
4mg
$99.0 2023-09-08
Life Chemicals
F6480-5822-5mg
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
5mg
$103.5 2023-09-08
Life Chemicals
F6480-5822-10mg
1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one
2034277-53-5
10mg
$118.5 2023-09-08

Additional information on 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one

Research Brief on 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one (CAS: 2034277-53-5)

The compound 1-{3-[(2,6-dimethylpyrimidin-4-yl)oxy]piperidin-1-yl}ethan-1-one (CAS: 2034277-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of this compound, which combines a piperidine scaffold with a dimethylpyrimidinyloxy moiety. This hybrid structure is believed to confer selective binding affinity for specific biological targets, particularly in the context of kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against a subset of tyrosine kinases implicated in oncogenic signaling pathways.

The synthetic route for 2034277-53-5 has been optimized in several recent publications, with particular emphasis on improving yield and purity. A novel catalytic system employing palladium nanoparticles was reported to achieve >85% yield in the key coupling step, while reducing unwanted byproducts. These advances in synthesis are critical for enabling further pharmacological evaluation and scale-up efforts.

Pharmacokinetic studies of this compound reveal promising characteristics, including good oral bioavailability (F = 62% in rodent models) and favorable tissue distribution patterns. Notably, its metabolic stability appears superior to earlier analogs in this chemical series, with a plasma half-life of approximately 8 hours in preclinical species. These properties make it an attractive candidate for further development.

Emerging data suggest potential applications beyond oncology. A 2024 preprint publication indicates that 2034277-53-5 shows modulatory effects on inflammatory pathways, particularly in models of autoimmune diseases. The compound's ability to differentially regulate cytokine production while maintaining a favorable safety profile in early toxicology studies warrants further investigation.

Several pharmaceutical companies have included derivatives of this core structure in their development pipelines, with one candidate currently in Phase I clinical trials for solid tumors. The intellectual property landscape surrounding this chemical series has become increasingly complex, with multiple patent filings in the past two years covering various therapeutic indications and formulation technologies.

Future research directions likely will focus on elucidating the compound's precise mechanism of action through structural biology approaches, as well as exploring combination therapies with existing treatment modalities. The development of more selective analogs through structure-activity relationship studies remains an active area of investigation in both academic and industrial laboratories.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd